4-butoxy-N-{[(2-phenyl-1,3-benzoxazol-5-yl)amino]carbonothioyl}benzamide

• IUPAC Name: 4-butoxy-N-[(2-phenyl-1,3-benzoxazol-5-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C25H23N3O3S/c1-2-3-15-30-20-12-9-17(10-13-20)23(29)28-25(32)26-19-11-14-22-21(16-19)27-24(31-22)18-7-5-4-6-8-18/h4-14,16H,2-3,15H2,1H3,(H2,26,28,29,32)
• InChI Key: HLGUAIWZVOBANR-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC3=C(C=C2)OC(=N3)C4=CC=CC=C4
• Molecular Formula: C25H23N3O3S
• DSSTOX Substance ID: DTXSID00367802
• Molecular Weight: 445.5 g/mol
• CAS RN: 6484-64-6

Description

4-butoxy-N-{[(2-phenyl-1,3-benzoxazol-5-yl)amino]carbonothioyl}benzamide, also known as BMB, is a compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BMB is a synthetic compound that belongs to the class of benzoxazoles and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 4-butoxy-N-{[(2-phenyl-1,3-benzoxazol-5-yl)amino]carbonothioyl}benzamide is not fully understood. However, studies have shown that 4-butoxy-N-{[(2-phenyl-1,3-benzoxazol-5-yl)amino]carbonothioyl}benzamide inhibits the activity of various enzymes such as topoisomerase II, phosphodiesterase, and cyclooxygenase-2. 4-butoxy-N-{[(2-phenyl-1,3-benzoxazol-5-yl)amino]carbonothioyl}benzamide also inhibits the production of various inflammatory cytokines such as TNF-α, IL-1β, and IL-6.
Biochemical and Physiological Effects:
4-butoxy-N-{[(2-phenyl-1,3-benzoxazol-5-yl)amino]carbonothioyl}benzamide has shown significant biochemical and physiological effects in various studies. 4-butoxy-N-{[(2-phenyl-1,3-benzoxazol-5-yl)amino]carbonothioyl}benzamide has been shown to inhibit the growth of cancer cells and induce apoptosis. 4-butoxy-N-{[(2-phenyl-1,3-benzoxazol-5-yl)amino]carbonothioyl}benzamide has also been shown to inhibit the production of inflammatory cytokines and reduce inflammation. 4-butoxy-N-{[(2-phenyl-1,3-benzoxazol-5-yl)amino]carbonothioyl}benzamide has also been shown to inhibit the replication of the virus and reduce the viral load.

Advantages and Limitations for Lab Experiments

The advantages of using 4-butoxy-N-{[(2-phenyl-1,3-benzoxazol-5-yl)amino]carbonothioyl}benzamide in lab experiments include its synthetic nature, availability, and potential applications in various fields. However, the limitations of using 4-butoxy-N-{[(2-phenyl-1,3-benzoxazol-5-yl)amino]carbonothioyl}benzamide in lab experiments include its potential toxicity, lack of understanding of its mechanism of action, and the need for further studies to establish its safety and efficacy.

Future Directions

The potential future directions for 4-butoxy-N-{[(2-phenyl-1,3-benzoxazol-5-yl)amino]carbonothioyl}benzamide include further studies to understand its mechanism of action, optimization of its synthesis method, and further studies to establish its safety and efficacy in various applications. 4-butoxy-N-{[(2-phenyl-1,3-benzoxazol-5-yl)amino]carbonothioyl}benzamide could also be studied as a potential lead compound for the development of new drugs in various fields such as cancer, inflammation, and viral infections.
Conclusion:
In conclusion, 4-butoxy-N-{[(2-phenyl-1,3-benzoxazol-5-yl)amino]carbonothioyl}benzamide is a synthetic compound that has shown promising results in various scientific research studies. 4-butoxy-N-{[(2-phenyl-1,3-benzoxazol-5-yl)amino]carbonothioyl}benzamide has potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. The synthesis method of 4-butoxy-N-{[(2-phenyl-1,3-benzoxazol-5-yl)amino]carbonothioyl}benzamide involves the reaction of 2-phenyl-1,3-benzoxazole-5-carbonyl chloride with thiourea followed by the reaction with 4-butoxyaniline in the presence of potassium carbonate. The mechanism of action of 4-butoxy-N-{[(2-phenyl-1,3-benzoxazol-5-yl)amino]carbonothioyl}benzamide is not fully understood, but it has shown to inhibit the activity of various enzymes and the production of various inflammatory cytokines. 4-butoxy-N-{[(2-phenyl-1,3-benzoxazol-5-yl)amino]carbonothioyl}benzamide has shown significant biochemical and physiological effects in various studies, but further studies are needed to establish its safety and efficacy. The potential future directions for 4-butoxy-N-{[(2-phenyl-1,3-benzoxazol-5-yl)amino]carbonothioyl}benzamide include further studies to understand its mechanism of action, optimization of its synthesis method, and further studies to establish its safety and efficacy in various applications.

Synthesis Methods

The synthesis of 4-butoxy-N-{[(2-phenyl-1,3-benzoxazol-5-yl)amino]carbonothioyl}benzamide involves the reaction of 2-phenyl-1,3-benzoxazole-5-carbonyl chloride with thiourea followed by the reaction with 4-butoxyaniline in the presence of potassium carbonate. The resulting compound is then treated with benzoyl chloride to obtain 4-butoxy-N-{[(2-phenyl-1,3-benzoxazol-5-yl)amino]carbonothioyl}benzamide. The purity of the compound is confirmed by using various analytical techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

4-butoxy-N-{[(2-phenyl-1,3-benzoxazol-5-yl)amino]carbonothioyl}benzamide has shown potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. 4-butoxy-N-{[(2-phenyl-1,3-benzoxazol-5-yl)amino]carbonothioyl}benzamide has been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied as a potential anti-inflammatory agent due to its ability to inhibit the production of inflammatory cytokines. 4-butoxy-N-{[(2-phenyl-1,3-benzoxazol-5-yl)amino]carbonothioyl}benzamide has also been studied as a potential antiviral agent due to its ability to inhibit the replication of the virus.